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Compound of Interest

Compound Name:
2,7-Diiodophenanthrene-9,10-

dione

Cat. No.: B096020 Get Quote

2,7-Diiodophenanthrene-9,10-dione: A Technical
Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise summary of the key identifiers for 2,7-
Diiodophenanthrene-9,10-dione, a chemical compound of interest in various research and

development applications. While detailed experimental protocols and extensive quantitative

data are not readily available in public literature, this document serves as a foundational

resource for researchers.

Core Identifiers
The fundamental identifiers for 2,7-Diiodophenanthrene-9,10-dione are crucial for accurate

identification and sourcing of the compound. These are summarized in the table below.
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Identifier Type Value

CAS Number 16218-32-9[1][2]

IUPAC Name 2,7-diiodophenanthrene-9,10-dione[1]

Molecular Formula C₁₄H₆I₂O₂[1]

Molecular Weight 460.01 g/mol [2]

InChI
InChI=1S/C14H6I2O2/c15-7-1-3-9-10-4-2-

8(16)6-12(10)14(18)13(17)11(9)5-7/h1-6H[1]

InChIKey FJEXTLBWOUQIBN-UHFFFAOYSA-N[1]

Canonical SMILES
C1=CC2=C(C=C1I)C(=O)C(=O)C3=C2C=CC(=

C3)I[1]

PubChem CID 591321[1]

Synthesis and Applications: A Note on Available
Data
Detailed experimental protocols for the synthesis of 2,7-Diiodophenanthrene-9,10-dione are

not extensively documented in readily accessible scientific literature. However, general

synthetic strategies for halogenated phenanthrene-9,10-diones can be inferred from

procedures reported for analogous compounds such as 2,7-Dibromophenanthrene-9,10-dione.

These methods often involve the direct halogenation of the parent phenanthrene-9,10-dione.

The applications of 2,7-Diiodophenanthrene-9,10-dione are not as widely reported as its

bromo- and chloro- counterparts, which are utilized in materials science, particularly in the

synthesis of organic semiconductors for applications like Organic Light Emitting Diodes

(OLEDs) and Organic Field-Effect Transistors (OFETs). The diiodo- derivative could potentially

serve as a valuable intermediate in cross-coupling reactions for the synthesis of more complex

organic electronic materials, owing to the higher reactivity of the carbon-iodine bond.

Logical Relationship: Halogenated
Phenanthrenequinones in Organic Electronics
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The following diagram illustrates the general logical workflow for the application of halogenated

phenanthrenequinones, such as 2,7-Diiodophenanthrene-9,10-dione, in the development of

organic electronic materials.

2,7-Dihalophenanthrene-9,10-dione
(e.g., X = I, Br)

Cross-Coupling Reactions
(e.g., Suzuki, Sonogashira)

Reactant Functionalized Phenanthrenequinone DerivativesProduct Polymerization or Small Molecule SynthesisMonomer/Precursor Organic Electronic MaterialsMaterial Device Fabrication
(e.g., OLEDs, OFETs)

Application
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Caption: General workflow for the utilization of dihalogenated phenanthrene-9,10-diones in

organic electronics.

Further research is required to fully elucidate the specific properties and potential applications

of 2,7-Diiodophenanthrene-9,10-dione. This guide provides the foundational information

necessary for researchers to embark on such investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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